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Compound of Interest

Compound Name: BM-PEG3

Application Note & Protocol
Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of a stock solution of 1,11-Bis-
maleimidotetraethyleneglycol (BM-PEG3) in dimethyl sulfoxide (DMSO). Adherence to this
protocol is crucial for ensuring the accuracy and reproducibility of experiments involving this
PEG-based PROTAC linker.

Introduction

BM-PEG3 is a homobifunctional crosslinker containing two maleimide groups at either end of a
hydrophilic polyethylene glycol (PEG) spacer.[1] It is commonly used in the synthesis of
Proteolysis Targeting Chimeras (PROTACS) to link a target protein-binding ligand and an E3
ubiquitin ligase ligand.[2][3] Accurate preparation of a stock solution is the first critical step for
its application in research and drug development. DMSO is a common solvent for BM-PEG3
due to its high dissolving capacity.[3]

Quantitative Data Summary

The following table summarizes the key quantitative information for the preparation of a BM-
PEGS3 stock solution.
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Parameter Value Source
Molecular Weight 352.34 g/mol [1112][3]
Solubility in DMSO Up to 100 mg/mL (283.82 mM)  [3]
Recommended Stock

_ 10 mM [2]
Concentration
Storage of Powder -20°C for up to 3 years [2][3]
Storage of Stock Solution in -80°C for up to 6 months; 1]
DMSO -20°C for up to 1 month

Experimental Protocol

This protocol details the steps for preparing a 10 mM stock solution of BM-PEG3 in DMSO.

3.1. Materials

BM-PEG3 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO), newly opened

Microcentrifuge tubes

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional, but recommended)[2][3]

3.2. Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

¢ Handle BM-PEG3 and DMSO in a well-ventilated area or a chemical fume hood.
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o Refer to the Safety Data Sheet (SDS) for BM-PEG3 and DMSO for detailed safety
information.

3.3. Preparation Procedure

o Equilibration: Before opening, allow the vial of BM-PEG3 powder to equilibrate to room
temperature to prevent condensation of moisture, as the compound is sensitive to moisture.

o Calculation: Calculate the mass of BM-PEG3 required to prepare the desired volume of a 10
mM stock solution.

o Formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o For 1 mL of 10 mM (0.01 M) stock solution:
» Mass (mg) = 0.01 mol/L * 0.001 L * 352.34 g/mol * 1000 mg/g = 3.52 mg

e Weighing: Carefully weigh out the calculated amount of BM-PEG3 powder using an
analytical balance and transfer it to a sterile microcentrifuge tube.

¢ Dissolution:

o Add the appropriate volume of fresh, anhydrous DMSO to the microcentrifuge tube
containing the BM-PEG3 powder.

o Vortex the tube thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution for a few minutes.[2][3]
Visually inspect the solution to ensure it is clear and free of particulates. It is noted that
hygroscopic DMSO can significantly impact the solubility of the product, so using a newly
opened bottle is recommended.[3]

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can lead to product inactivation, aliquot the
stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[3][4]
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o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[3][4]

Diagrams

Workflow for BM-PEG3 Stock Solution Preparation
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Caption: Workflow for preparing a BM-PEG3 stock solution in DMSO.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b014172?utm_src=pdf-body-img
https://www.benchchem.com/product/b014172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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